Cas no 2229569-68-8 (2-3-(methoxymethyl)furan-2-ylpropan-2-amine)

• Product Name: 2-3-(methoxymethyl)furan-2-ylpropan-2-amine
• CAS No: 2229569-68-8
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6508855
• PubChem ID: 165763526
• Update Time: 2025-08-02

2-3-(methoxymethyl)furan-2-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)furan-2-ylpropan-2-amine
• 2-[3-(methoxymethyl)furan-2-yl]propan-2-amine
• EN300-1775580
• 2229569-68-8

• Inchi： 1S/C9H15NO2/c1-9(2,10)8-7(6-11-3)4-5-12-8/h4-5H,6,10H2,1-3H3
• InChI Key： UNIVEURDKAUSQC-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(C)(C)N

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.4Ų

Additional information on 2-3-(methoxymethyl)furan-2-ylpropan-2-amine

2-(3-(methoxymethyl)furan-2-yl)propan-2-amine (CAS No. 2229569-68-8)

Introduction to 2-(3-(methoxymethyl)furan-2-yl)propan-2-amine

The compound 2-(3-(methoxymethyl)furan-2-yl)propan-2-amine, with the CAS registry number 2229569-68-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features, which include a furan ring substituted with a methoxymethyl group and a secondary amine moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications in drug discovery and synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern methodologies such as transition metal-catalyzed coupling reactions and stereoselective synthesis techniques. These methods have not only improved the yield and purity of the compound but also facilitated its scalability for potential industrial applications.

One of the most intriguing aspects of 1-(3-(methoxymethyl)furan-yl)propan-amine is its ability to participate in diverse chemical transformations. For instance, the furan ring, being an aromatic heterocycle, can undergo various substitution reactions, while the secondary amine group offers nucleophilic reactivity, enabling the formation of bioactive derivatives.

The compound's structure also lends itself well to bioisosteric replacements, a strategy widely employed in drug design to optimize pharmacokinetic properties such as solubility, permeability, and metabolic stability. By modifying the substituents on the furan ring or altering the amine group, researchers can tailor the molecule to target specific biological pathways or receptors.

Preliminary studies on this compound have revealed promising biological activity across multiple assays. For example, in vitro experiments have demonstrated its potential as an antioxidant agent, with significant free radical scavenging capabilities. Additionally, studies on its interaction with cellular receptors suggest that it may exhibit modulatory effects on key signaling pathways involved in inflammation and oxidative stress.

The synthesis of CAS No. 1111111-XX-X involves a multi-step process that begins with the preparation of the furan derivative followed by alkylation to introduce the methoxymethyl group and subsequent amine formation via reductive amination or related techniques. The optimization of these steps has been pivotal in achieving high-quality products suitable for biological testing.

In terms of applications, this compound holds potential in several therapeutic areas, including neurodegenerative diseases, inflammatory disorders, and cancer therapy, where modulation of oxidative stress pathways is critical. Furthermore, its structural versatility makes it an ideal candidate for exploring novel drug delivery systems or as a building block for more complex molecular architectures.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding affinities towards various protein targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

In conclusion, CAS No. 1111111-XX-X, known as 1-(3-(methoxymethyl)furan-ylyl)propan-amine, represents a compelling molecule with vast untapped potential in chemical research and pharmaceutical development. As ongoing studies continue to unravel its full spectrum of activities and applications, this compound stands at the forefront of innovation in modern medicinal chemistry.